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Introduction
Carbon-10 (¹⁰C) is a short-lived positron-emitting isotope of carbon with significant applications

in fundamental physics research, particularly in studies of the weak interaction and the

Cabibbo-Kobayashi-Maskawa (CKM) matrix. An accurate determination of its half-life is crucial

for these studies. This document provides detailed protocols for the production, detection, and

half-life measurement of ¹⁰C, intended for researchers in nuclear physics and related fields.

Quantitative Data Summary
The half-life of Carbon-10 has been measured in several experiments, with modern

measurements achieving high precision. Below is a summary of reported values.

Reported Half-Life
(seconds)

Uncertainty (seconds) Year of Publication

19.290 0.012 Last updated 2024

19.303 0.013 2009

19.310 0.004 2008

19.282 0.011 Not specified
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Signaling and Decay Pathway
Carbon-10 undergoes positron emission (β⁺ decay) to transform into Boron-10 (¹⁰B). This

decay is characterized by the emission of a positron and a neutrino. The positron subsequently

annihilates with an electron, typically producing two 511 keV gamma rays. In a significant

branch of the decay, the daughter nucleus, Boron-10, is left in an excited state and de-excites

by emitting a gamma ray.
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Caption: Decay pathway of Carbon-10 to Boron-10.

Experimental Protocols
The measurement of the short half-life of ¹⁰C requires a well-defined experimental setup for its

production, rapid and efficient detection of its decay products, and precise timing of the decay

events.

Production of Carbon-10

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body-img
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon-10 is typically produced via the ¹⁰B(p,n)¹⁰C nuclear reaction.[1] This involves

bombarding a Boron-10 target with a proton beam from a particle accelerator, such as a

cyclotron.

Materials and Equipment:

Particle accelerator (e.g., cyclotron) capable of producing a proton beam.

Enriched ¹⁰B target.

Target holder and cooling system.

Beamline with diagnostics to monitor beam current and position.

Protocol:

Target Preparation: Prepare a thin, uniform target of enriched ¹⁰B. The thickness should be

optimized to maximize ¹⁰C production while minimizing the energy loss of the incident

protons and the self-absorption of emitted radiation.

Irradiation: Mount the ¹⁰B target in the beamline of the particle accelerator.

Proton Beam: Irradiate the target with a proton beam. A proton energy of around 17 MeV is

effective for this reaction.[1] The beam current should be adjusted to produce a sufficient

amount of ¹⁰C without overloading the detection system.

Production Cycling: Employ a cyclic irradiation and counting sequence. A typical cycle might

involve a short irradiation period to produce ¹⁰C, followed by a longer counting period to

measure its decay.

Detection of Carbon-10 Decay
The half-life is determined by measuring the decrease in the activity of the ¹⁰C sample over

time. This is achieved by detecting the radiation emitted during its decay. A common method

involves the detection of gamma rays produced from positron annihilation and the de-excitation

of the ¹⁰B daughter nucleus.

Materials and Equipment:
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High-efficiency radiation detectors (e.g., plastic scintillators, NaI(Tl) detectors, or High-Purity

Germanium (HPGe) detectors).[2][3]

Photomultiplier tubes (PMTs) if using scintillators.

Data acquisition system (DAQ) with timing capabilities.

Lead or tungsten shielding to reduce background radiation.

Protocol:

Detector Setup: Arrange an array of detectors around the target position. For example, four

plastic scintillator detectors can be used in a coincidence setup to specifically detect the

gamma rays from the ¹⁰C decay.[2][3]

Coincidence Counting: Implement a coincidence logic to selectively count events that are

characteristic of ¹⁰C decay. This helps to suppress background noise. For instance, a 3-fold

coincidence of gamma-ray detections can be used.[2][3]

Data Acquisition: Start the data acquisition system synchronized with the end of the

irradiation cycle. Record the number of counts in discrete time intervals (time bins) over a

period of several half-lives of ¹⁰C.

Background Measurement: Perform a separate measurement without the proton beam to

determine the background count rate. This background rate must be subtracted from the

decay data.

Data Analysis
The collected data, consisting of counts per time interval, is used to determine the half-life.

Protocol:

Background Subtraction: Subtract the average background count rate from the measured

counts in each time bin.

Decay Curve Fitting: Plot the natural logarithm of the background-subtracted counts versus

time. The data should follow a linear trend, characteristic of exponential decay.
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Half-Life Calculation: Perform a linear least-squares fit to the data points. The slope of the

fitted line is equal to the negative of the decay constant (λ). The half-life (t₁/₂) is then

calculated using the formula:

t₁/₂ = ln(2) / λ

Uncertainty Analysis: Propagate the uncertainties from the counting statistics and the fitting

procedure to determine the uncertainty in the measured half-life.

Experimental Workflow
The overall experimental process can be visualized as a sequential workflow, from the initial

setup of the experiment to the final determination of the half-life.
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Caption: Generalized workflow for measuring the half-life of Carbon-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring the Half-
Life of Carbon-10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256599#protocols-for-measuring-carbon-10-half-
life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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